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Compound of Interest

5-chloro-1H-pyrrolo[3,2-b]pyridin-
Compound Name:
3-amine

Cat. No.: B12097747

Get Quote

Executive Summary

The compound 5-chloro-1H-pyrrolo[3,2-b]pyridin-3-amine represents a critical "privileged

structure” in modern medicinal chemistry. Belonging to the 5-azaindole (pyrrolo[3,2-b]pyridine)
class, this scaffold serves as a bioisostere of the indole nucleus found in natural ligands (e.g.,
serotonin) and the purine core of ATP.

Unlike the more common 7-azaindoles (pyrrolo[2,3-b]pyridine), the 5-azaindole core offers a
distinct hydrogen-bonding vector profile and altered pKa values, making it highly effective for
targeting specific kinase families—most notably IRAK4 (Interleukin-1 Receptor-Associated
Kinase 4) and STING (Stimulator of Interferon Genes).

This guide details the compound’'s mechanistic role as a hinge-binding pharmacophore, its
utility in fragment-based drug design (FBDD), and the validated protocols for its synthesis and
biological evaluation.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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The 5-chloro-1H-pyrrolo[3,2-b]pyridin-3-amine is characterized by a fused bicyclic system
containing a pyrrole ring and a pyridine ring with nitrogen atoms at positions 1 and 4.

Property Specification
IUPAC Name 5-chloro-1H-pyrrolo[3,2-b]pyridin-3-amine
Common Name 3-amino-5-chloro-5-azaindole

65156-94-7 (Scaffold generic); Specific amine

CAS Number
variants often custom synthesized.
Molecular Formula C7HeCIN3
Molecular Weight 167.59 g/mol
H-Bond Donors 2 (N1-H, -NHz2)
H-Bond Acceptors 2 (N4, -NH2)
Topological Polar Surface Area ~52 A2
Lipinski Compliance Yes (MW < 500, LogP ~1.5, HBD < 5, HBA < 10)

Structural Significance:

e N1 & N4 Positions: The N1-H (pyrrole) acts as a hydrogen bond donor, while the N4
(pyridine) acts as an acceptor. This "Donor-Acceptor” motif is critical for binding to the hinge
region of kinase ATP pockets.

e 5-Chloro Substituent: This halogen occupies the hydrophobic "selectivity pocket" (often
Gatekeeper residue adjacent) in kinases, enhancing potency via Van der Waals interactions
and blocking metabolic oxidation at the reactive C5 position.

¢ 3-Amine Handle: The exocyclic amine is rarely the final functionality; it serves as a
nucleophilic vector for coupling with acyl chlorides or isocyanates to form ureas or amides,
which extend into the solvent-exposed region or the DFG-maotif of the kinase.

Biological Mechanism of Action
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The biological activity of this compound is defined by its role as a Type | ATP-competitive
inhibitor precursor. The free amine itself has low potency but high ligand efficiency (LE). Its
derivatives drive high-affinity binding.

Primary Target: IRAK4 Inhibition

The 5-azaindole scaffold is a validated core for inhibiting IRAK4, a kinase central to the Toll-like
receptor (TLR) and IL-1R signaling pathways. Dysregulation of IRAK4 is implicated in
autoimmune diseases (Rheumatoid Arthritis, Lupus) and lymphomas.

e Mechanism: The 5-azaindole core mimics the adenine ring of ATP.
e Binding Mode:

o Hinge Interaction: The N1-H forms a hydrogen bond with the backbone carbonyl of the
hinge residue (e.g., Valine or Methionine). The N4 accepts a hydrogen bond from the
backbone amide.

o Solvent Front: Derivatives at the 3-amine position extend towards the solvent front, often
engaging residues like Aspartate or Glutamate to lock the kinase in an inactive
conformation.

Secondary Target: STING Modulation

Recent patent literature identifies 5-chloro-substituted 5-azaindoles as modulators of the
STING pathway. STING agonists are potent activators of the innate immune system, crucial for
immuno-oncology therapies.

Signaling Pathway Visualization

The following diagram illustrates the downstream effects of IRAK4 inhibition by 5-azaindole
derivatives.
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Caption: Blockade of the IRAK4 signaling axis by 5-azaindole derivatives prevents NF-kB
activation and cytokine storm.

Experimental Protocols
Synthesis of the 3-Amine Core

The 3-amine is unstable and prone to oxidation. It is typically synthesized in situ or as a stable
salt from the 3-nitro precursor.

Reagents:

¢ 5-chloro-1H-pyrrolo[3,2-b]pyridine (Starting Material)
 Nitric Acid (HNOs) / Sulfuric Acid (H2S0a4)

o Palladium on Carbon (Pd/C) or Raney Nickel

e Hydrazine Hydrate or Hydrogen gas

Protocol (Step-by-Step):

 Nitration: Dissolve 5-chloro-1H-pyrrolo[3,2-b]pyridine in concentrated H2SOa4 at 0°C.
Dropwise add fuming HNOs. Stir at 0°C for 1 hour. Pour onto ice. Filter the yellow precipitate
(3-nitro intermediate).

o Checkpoint: Verify product by LCMS (M+H ~ 198).

e Reduction: Suspend the 3-nitro compound in Methanol. Add 10% Pd/C (catalytic amount).
Introduce Hz atmosphere (balloon) or add Hydrazine Hydrate (5 eq) at reflux for 2 hours.

« |solation: Filter through Celite to remove catalyst. Concentrate filtrate immediately under N2.

o Critical: The resulting 3-amine darkens rapidly in air. Use immediately for coupling or
convert to HCI salt by adding 4M HCI in Dioxane.

In Vitro Kinase Assay (IRAK4)

To validate the biological activity of derivatives synthesized from this amine.
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Assay Platform: ADP-Glo™ Kinase Assay (Promega) Buffer: 40 mM Tris pH 7.5, 20 mM MgClz,
0.1 mg/mL BSA, 50 uM DTT.

Workflow:

Preparation: Dilute 5-azaindole derivative (from 10 mM DMSO stock) to 3x final
concentration in kinase buffer.

Enzyme Mix: Prepare IRAK4 enzyme (0.5 ng/pL) in buffer.

Substrate Mix: Prepare ATP (10 uM) and Peptide Substrate (e.g., myelin basic protein or
specific IRAK4 peptide) in buffer.

Reaction:

o Add 2 pyL Compound + 2 yL Enzyme. Incubate 10 min at RT (allows hinge binding).
o Add 2 puL Substrate Mix to initiate.

o Incubate 60 min at RT.

Detection: Add 5 yL ADP-Glo™ Reagent (terminates reaction, depletes ATP). Incubate 40
min. Add 10 uL Kinase Detection Reagent (converts ADP to ATP -> Luciferase).

Readout: Measure Luminescence (RLU). Calculate ICso using a 4-parameter logistic fit.

Structure-Activity Relationship (SAR) Logic[6][7]

When optimizing this scaffold, the following SAR rules apply:

5-Position (Chlorine): Essential for metabolic stability. Replacing Cl with H reduces potency
(loss of hydrophobic fill). Replacing with Br allows for Suzuki coupling to extend the molecule
(e.g., bi-aryl systems).

3-Position (Amine):

o Free Amine: Weak activity (micromolar).
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o Amide/Urea: High activity (nanomolar). The carbonyl oxygen of the amide often forms an
intramolecular H-bond with the N1-H, planarizing the molecule for optimal slotting into the
ATP pocket.

o N1-Position: Alkylation here destroys Hinge Binding affinity (loss of H-bond donor). Must
remain unsubstituted.

N1 Position:
Must be unsubstituted
(H-Bond Donor)

C5 Position (Cl):
5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-amine Hydrophobic Pocket
Metabolic Block
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Vector for Diversity
(Ureas/Amides)

Click to download full resolution via product page
Caption: SAR decision tree for the 5-azaindole scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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